1-[2-(Benzyloxy)phenyl]propan-1-one

• CAS RN: 64686-65-3
• Molecular Formula: C16H16O2
• Molecular Weight: 240.3 g/mol
• IUPAC Name: 1-(2-phenylmethoxyphenyl)propan-1-one
• InChI: InChI=1S/C16H16O2/c1-2-15(17)14-10-6-7-11-16(14)18-12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key: INWKLOGQJIIYJV-UHFFFAOYSA-N
• SMILES: CCC(=O)C1=CC=CC=C1OCC2=CC=CC=C2

Description

1-[2-(Benzyloxy)phenyl]propan-1-one is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2'-hydroxypropiophenone (25.8 g), benzyl chloride (21.8 g), sodium iodide (2.6 g), potassium carbonate (23.8 g) and dry dimethylformamide (260 ml) was heated with stirring at 80° C. for 23 hours. The mixture was cooled and filtered and the filtrate was concentrated under reduced pressure. The residue was extracted with ether and the extract was washed with water, 1N aqueous sodium hydroxide, water, 10% hydrochloric acid, aqueous sodium hydrogen carbonate and aqueous sodium chloride in that order, dried, and concentrated to dryness to give 2'-benzyloxypropiophenone (37.9 g) as an oil.